Cas no 129393-59-5 (Butanoic acid,2-[(3-phenylpropoxy)imino]-)

• Product Name: Butanoic acid,2-[(3-phenylpropoxy)imino]-
• CAS No: 129393-59-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 178406
• PubChem ID: 9576809
• Update Time: 2025-04-19

Butanoic acid,2-[(3-phenylpropoxy)imino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(3-phenylpropoxy)imino]-
• 2-(3-phenylpropoxyimino)butanoic acid
• 2-((3-Phenylpropoxy)imino)butanoic acid
• (2E)-2-(3-phenylpropoxyimino)butanoic acid
• BM 13,677
• BM 13677
• 129393-59-5
• Butanoic acid, 2-((3-phenylpropoxy)imino)-
• BM-13677

• Inchi： 1S/C13H17NO3/c1-2-12(13(15)16)14-17-10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3,(H,15,16)/b14-12+
• InChI Key： TVHDNHNLJMQXMI-WYMLVPIESA-N
• SMILES： O(CCCC1C=CC=CC=1)/N=C(/C(=O)O)\CC

Computed Properties

• Exact Mass: 235.121
• Monoisotopic Mass: 235.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 381.8°Cat760mmHg
• Flash Point: 184.7°C
• Refractive Index: 1.515

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives